Cas no 118807-82-2 (Ethyl N-(4-methoxy-2-nitrophenyl)glycinate)

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate is a specialized organic compound primarily used as an intermediate in pharmaceutical and fine chemical synthesis. Its structure, featuring a nitro group and methoxy substitution on the aromatic ring, makes it valuable for constructing more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs). The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is characterized by its stability under controlled conditions and consistent reactivity, ensuring reliable performance in synthetic applications. Its utility lies in its role as a versatile building block for heterocyclic and peptidomimetic compounds, contributing to efficient and scalable synthetic routes.

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate structure

118807-82-2 structure

Product Name:Ethyl N-(4-methoxy-2-nitrophenyl)glycinate

CAS No:118807-82-2

MF:C₁₁H₁₄N₂O₅

MW:254.239263057709

MDL:MFCD12728166

CID:2146827

Update Time:2025-05-22

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate Chemical and Physical Properties

Names and Identifiers

- ethyl N-(4-methoxy-2-nitrophenyl)glycinate
- (4-methoxy-2-nitro-phenylamino)-acetic acid ethyl ester
- Ethyl (4-methoxy-2-nitrophenyl)glycinate
- RWYHVGNATMSJDE-UHFFFAOYSA-N
- Ethyl N-(4-methoxy-2-nitrophenyl)glycinate
- MDL： MFCD12728166
- Inchi： 1S/C11H14N2O5/c1-3-18-11(14)7-12-9-5-4-8(17-2)6-10(9)13(15)16/h4-6,12H,3,7H2,1-2H3
- InChI Key： RWYHVGNATMSJDE-UHFFFAOYSA-N
- SMILES： O(CC)C(CNC1C=CC(=CC=1[N+](=O)[O-])OC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 292
Topological Polar Surface Area: 93.4

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0999249-1g	ethyl 2-(4-methoxy-2-nitrophenylamino)acetate	118807-82-2	95%	1g	$860	2024-08-02
eNovation Chemicals LLC	Y0999249-1g	ethyl 2-(4-methoxy-2-nitrophenylamino)acetate	118807-82-2	95%	1g	$860	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759631-1g	Ethyl (4-methoxy-2-nitrophenyl)glycinate	118807-82-2	98%	1g	￥9366.00	2024-08-09
eNovation Chemicals LLC	Y0999249-1g	ethyl 2-(4-methoxy-2-nitrophenylamino)acetate	118807-82-2	95%	1g	$860	2025-03-01

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate Related Literature

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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Aggregated-fluorescent detection of PFAS with a simple chip

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3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl N-(4-methoxy-2-nitrophenyl)glycinate

Comprehensive Overview of Ethyl N-(4-methoxy-2-nitrophenyl)glycinate (CAS No. 118807-82-2)

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate (CAS No. 118807-82-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure combines a 4-methoxy-2-nitrophenyl group with an ethyl glycinate moiety, making it a versatile building block for nitroaromatic derivatives. This compound has garnered significant attention due to its role in synthesizing UV-absorbing agents, photoactive materials, and bioconjugation reagents, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for Ethyl N-(4-methoxy-2-nitrophenyl)glycinate has surged, driven by its applications in drug discovery and precision agriculture. Researchers frequently search for "CAS 118807-82-2 solubility," "synthesis of nitroaromatic glycinate esters," and "4-methoxy-2-nitrophenyl derivatives uses," reflecting its relevance in optimizing reaction yields and environmental compatibility. The compound’s nitro group and methoxy substitution contribute to its stability and reactivity, enabling innovations in catalysis and molecular imaging.

From a technical perspective, Ethyl N-(4-methoxy-2-nitrophenyl)glycinate exhibits a melting point range of 85–90°C and is soluble in common organic solvents like ethanol, dichloromethane, and dimethyl sulfoxide (DMSO). These properties make it ideal for high-throughput screening and combinatorial chemistry. Industry professionals often inquire about "CAS 118807-82-2 MSDS" and "ethyl glycinate ester stability," underscoring the need for safe handling and storage protocols. Notably, its low toxicity profile aligns with the growing emphasis on eco-friendly chemical design.

The compound’s photolabile characteristics have also sparked interest in controlled-release systems and photopharmacology. Recent studies explore its potential in light-triggered drug delivery, addressing queries like "how does 4-methoxy-2-nitrophenyl glycinate interact with UV light?" Innovations in biodegradable polymers further leverage its nitro-to-amine reduction pathways, a hotspot in circular economy research.

In summary, Ethyl N-(4-methoxy-2-nitrophenyl)glycinate (CAS No. 118807-82-2) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to green chemistry principles and emerging technologies ensures its continued prominence in industrial and academic settings. For researchers seeking "nitrophenyl glycinate suppliers" or "CAS 118807-82-2 applications," this compound remains a cornerstone for innovation.